Cas no 3054-70-4 (4(3H)-Pyrimidinone,2,6-diamino-5-(2-phenyldiazenyl)-)

4(3H)-Pyrimidinone,2,6-diamino-5-(2-phenyldiazenyl)- structure
3054-70-4 structure
Product Name:4(3H)-Pyrimidinone,2,6-diamino-5-(2-phenyldiazenyl)-
CAS No:3054-70-4
MF:C10H10N6O
MW:230.22600030899
CID:314701
PubChem ID:135403411
Update Time:2025-04-19

4(3H)-Pyrimidinone,2,6-diamino-5-(2-phenyldiazenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Pyrimidinone,2,6-diamino-5-(2-phenyldiazenyl)-
    • (5Z)-2,6-diamino-5-(phenylhydrazinylidene)pyrimidin-4-one
    • 2,4-Diamino-6-hydroxy-5-phenylazopyrimidin
    • 2,4-Diamino-6-hydroxy-5-phenylazopyrimidine
    • 2,6-Diamino-4-hydroxy-5-phenylazo-pyrimidin
    • 2,6-Diamino-5-(phenylazo)-4-pyrimidinol
    • 2,6-diamino-pyrimidin-4,5-dione 5-phenylhydrazone
    • 4(1H)-Pyrimidinone, 2,6-diamino-5-(phenylazo)-
    • 4-Pyrimidinol, 2,6-diamino-5-(phenylazo)-
    • 5-Phenylazo-2,4-diamino-6-hydroxy-pyrimidin
    • AI3-61840
    • NSC5200
    • Py 40
    • CHEMBL2003730
    • CCG-35472
    • AKOS015917223
    • 3054-70-4
    • 2,6-diamino-5-[(E)-phenyldiazenyl]-4-pyrimidinol
    • NSC 5200
    • HMS3078M23
    • NCIMech_000194
    • NSC-5200
    • Py 101
    • CHEMBL1897688
    • 4-Pyrimidinol,6-diamino-5-phenylazo-
    • NCI60_004258
    • 2,6-diamino-5-phenyldiazenylpyrimidin-4-ol
    • MLS002637802
    • SMR001547319
    • PD011765
    • PD028230
    • Inchi: 1S/C10H10N6O/c11-8-7(9(17)14-10(12)13-8)16-15-6-4-2-1-3-5-6/h1-5H,(H5,11,12,13,14,17)/b16-15+
    • InChI Key: MUDXKPHUGKQTPE-FOCLMDBBSA-N
    • SMILES: O=C1C(=C(N)N=C(N)N1)/N=N/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 230.0918
  • Monoisotopic Mass: 230.09160896g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • PSA: 118.22
  • LogP: 2.51210
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